Cas no 66940-69-0 (5-cyclopent-2-en-1-yl-5-propyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione)

• Product name: 5-cyclopent-2-en-1-yl-5-propyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• CAS No: 66940-69-0
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 1714349
• PubChem ID: 3033350

5-cyclopent-2-en-1-yl-5-propyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-cyclopent-2-en-1-yl-5-propyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 5-(2-Cyclopentenyl)-2,3-dihydro-5-propyl-2-thioxo-4,6(1H,5H)-pyrimidinedione
• 5-cyclopent-2-en-1-yl-5-propyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-(2-Cyclopentenyl)-5-propyl-2-thiobarbituric acid
• BARBITURIC ACID, 5-(2-CYCLOPENTENYL)-5-PROPYL-2-THIO-
• BRN 0262412
• 5-(Cyclopent-2-en-1-yl)-4,6-dihydroxy-5-propylpyrimidine-2(5H)-thione
• 4-24-00-02053 (Beilstein Handbook Reference)
• 66940-69-0
• DTXSID10985632

• Inchi： InChI=1S/C12H16N2O2S/c1-2-7-12(8-5-3-4-6-8)9(15)13-11(17)14-10(12)16/h3,5,8H,2,4,6-7H2,1H3,(H2,13,14,15,16,17)
• InChI Key： DFUBOMNQHZYIFQ-UHFFFAOYSA-N
• SMILES： CCCC1(C(=O)NC(=S)NC1=O)C2CCC=C2

Computed Properties

• Exact Mass: 252.09338
• Monoisotopic Mass: 252.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 58.2